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Abstract
Cinchonain Ib is a naturally occurring flavanolignan found in the bark of plants such as

Trichilia catigua and the leaves of Eriobotrya japonica.[1] It has garnered significant interest

within the scientific community for its diverse biological activities, including potential

applications in managing type 2 diabetes and its antioxidant properties. This document

provides an in-depth overview of the known physical and chemical properties of Cinchonain
Ib, detailed experimental protocols for its analysis, and a summary of its role in key biological

signaling pathways. All quantitative data is presented in structured tables for clarity, and

complex processes are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties
Cinchonain Ib is a complex polyphenolic compound. Its identity is well-established through

various analytical techniques. The fundamental properties are summarized below.

Table 1: General Properties of Cinchonain Ib
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Property Value Source

CAS Number 85022-69-1 [2][3]

Molecular Formula C₂₄H₂₀O₉ [2][3][4][5]

Molecular Weight 452.41 g/mol [2][4][6]

IUPAC Name

(2R,3R,10S)-2,10-bis(3,4-

dihydroxyphenyl)-3,5-

dihydroxy-3,4,9,10-tetrahydro-

2H-pyrano[2,3-f]chromen-8-

one

[6]

Synonyms Cinchonain-Ib, F742N63ATR [3][6]

Appearance Powder [5]

Table 2: Physical and Chemical Data for Cinchonain Ib
Property Value Notes

Melting Point 245 °C [2][3][7]

Boiling Point 745.5 ± 60.0 °C Predicted

Density 1.620 ± 0.06 g/cm³ Predicted

pKa 9.02 ± 0.70 Predicted

Solubility

Soluble in methanol.[8] For

higher solubility, warming the

tube to 37°C and using an

ultrasonic bath is

recommended.[9]

A stock solution of 3800 μg/ml

can be prepared in methanol.

[8]

Table 3: Computed Molecular Descriptors for
Cinchonain Ib
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Descriptor Value Source

XLogP3 2.2 [3][6]

Hydrogen Bond Donor Count 6 [3][5]

Hydrogen Bond Acceptor

Count
9 [3][5]

Rotatable Bond Count 2 [3][5]

Topological Polar Surface Area 157 Å² [5][6]

Complexity 718 [3][5]

Spectroscopic and Analytical Data
The structural elucidation and quantification of Cinchonain Ib rely on standard spectroscopic

techniques.

Mass Spectrometry (MS): In negative electrospray ionization mode (ESI-), Cinchonain Ib is

typically detected as the deprotonated molecule [M-H]⁻ at m/z 451.[10][11]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are crucial for structural confirmation.

[10] The ¹³C-NMR spectrum shows characteristic signals for flavalignan-cinchonains,

including a key signal at δ 168.7 ppm corresponding to the carbonyl C9" from the lactone

ring.[12]

Ultraviolet (UV) Spectroscopy: For quantitative analysis via HPLC, the response of a UV

detector is commonly monitored at 280 nm.[8]

Biological Activity and Signaling Pathways
Cinchonain Ib has demonstrated significant biological effects, particularly related to metabolic

and inflammatory processes.

Insulinotropic Effect
Research has shown that Cinchonain Ib can stimulate insulin secretion, suggesting its

potential as a therapeutic agent for type 2 diabetes.[13] It has been observed to significantly
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enhance insulin secretion from INS-1 cells (a rat insulinoma cell line) and increase plasma

insulin levels in rats following oral administration.[13][14] The proposed mechanism involves

the direct stimulation of pancreatic β-islets of Langerhans.[13]
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Caption: Proposed mechanism of Cinchonain Ib-induced insulin secretion.

Anti-inflammatory and Lipid Metabolism Pathways
Cinchonain Ib may also play a role in controlling lipid peroxidation and inflammation. It is

suggested to influence these processes by activating signaling pathways associated with key

metabolic regulators such as Fatty Acid Synthase (FASN), Peroxisome Proliferator-Activated

Receptor alpha (PPARα), and Sterol Regulatory Element-Binding Protein 1c (SREBP-1c).[14]
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Caption: Cinchonain Ib's influence on lipid metabolism and inflammation pathways.

Experimental Protocols
Isolation and Purification of Cinchonain Ib
A multi-step process is used to isolate pure Cinchonain Ib from plant material, such as the

bark of Trichilia catigua.[10]

Extraction: A hydroalcoholic extract is prepared from the chopped bark.[10]

Initial Purification: The crude extract is subjected to Rotation Locular Counter-Current

Chromatography (RLCC).[10]

Fraction Cleanup: The resulting chloroform fraction is further cleaned using Solid-Phase

Extraction (SPE).[10]
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Final Isolation: Pure Cinchonain Ib is obtained from the cleaned fraction using semi-

preparative High-Performance Liquid Chromatography (HPLC) with a reverse-phase mode

of elution.[10]

Validated HPLC Method for Quantification
A validated HPLC method enables the precise quantification of Cinchonain Ib in raw materials

and phytopharmaceuticals.[8]

Instrumentation: A gradient HPLC system with two pumps, an auto-injector, and a UV-Vis

detector.[10]

Column: Phenyl-hexyl column.[8]

Mobile Phase: A solution of acetonitrile/methanol/tetrahydrofuran (45.5:33.5:21) in water

buffered with acetic acid (0.1%) and triethylamine (0.05%), used in a proportion of 29.8:70.2

(v/v).[8]

Flow Rate: 1.0 mL/min.[8]

Detection: UV detection at 280 nm.[8]

Linearity: The method demonstrates linearity in the concentration range of 4.75 to 57.0

μg/mL.[8]
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Caption: Workflow for the quantitative analysis of Cinchonain Ib by HPLC.
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Conclusion
Cinchonain Ib is a flavanolignan with well-defined physicochemical properties and significant,

quantifiable biological activities. Its insulinotropic effects and influence on inflammatory and

lipid metabolism pathways make it a compound of high interest for further research and

potential drug development. The established analytical methods provide a robust framework for

its quantification and quality control in various matrices. This guide serves as a foundational

resource for professionals engaged in the study and application of this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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